![molecular formula C13H13N3 B5796454 9-allyl-2-methyl-9H-imidazo[1,2-a]benzimidazole](/img/structure/B5796454.png)
9-allyl-2-methyl-9H-imidazo[1,2-a]benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
9-allyl-2-methyl-9H-imidazo[1,2-a]benzimidazole is a heterocyclic organic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. It belongs to the class of imidazobenzimidazoles and has a unique structure that makes it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of 9-allyl-2-methyl-9H-imidazo[1,2-a]benzimidazole is not fully understood. However, several studies have suggested that it acts by inhibiting various enzymes and signaling pathways involved in cancer cell proliferation and survival. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, and induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of various enzymes and signaling pathways involved in cancer cell proliferation and survival. It has also been shown to possess anti-inflammatory and anti-bacterial properties, making it a potential candidate for the treatment of inflammatory and infectious diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 9-allyl-2-methyl-9H-imidazo[1,2-a]benzimidazole in lab experiments is its high yield synthesis method. It is also a relatively stable compound, making it easier to handle in lab experiments. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it challenging to dissolve in aqueous solutions.
Future Directions
There are several future directions for the research and development of 9-allyl-2-methyl-9H-imidazo[1,2-a]benzimidazole. One of the potential future directions is the development of novel derivatives of this compound with improved therapeutic properties. Another potential future direction is the investigation of the mechanism of action of this compound in more detail to gain a better understanding of its therapeutic potential. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in preclinical and clinical trials.
In conclusion, this compound is a promising candidate for drug development due to its unique structure and potential therapeutic properties. Its synthesis method is highly efficient, and it has been extensively studied for its anti-cancer, anti-inflammatory, and anti-bacterial properties. Further research is needed to explore its full therapeutic potential and develop novel derivatives with improved properties.
Synthesis Methods
The synthesis of 9-allyl-2-methyl-9H-imidazo[1,2-a]benzimidazole involves the reaction of 2-methylbenzimidazole with allyl bromide in the presence of a base such as potassium carbonate. The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to form the final product. The yield of the synthesis method is reported to be high, making it a viable option for the production of this compound.
Scientific Research Applications
The unique structure of 9-allyl-2-methyl-9H-imidazo[1,2-a]benzimidazole makes it a promising candidate for drug development. It has been extensively studied for its potential therapeutic properties in various diseases such as cancer, inflammation, and infectious diseases. Several studies have reported the anti-cancer activity of this compound, which is attributed to its ability to induce apoptosis in cancer cells. It has also been shown to possess anti-inflammatory and anti-bacterial properties, making it a potential candidate for the treatment of inflammatory and infectious diseases.
properties
IUPAC Name |
2-methyl-4-prop-2-enylimidazo[1,2-a]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3/c1-3-8-15-11-6-4-5-7-12(11)16-9-10(2)14-13(15)16/h3-7,9H,1,8H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDSJTHCTSXKLQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=CC=CC=C3N(C2=N1)CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.